molecular formula C12H11N3O4 B8632246 5-[(2,3-Dimethyl-6-nitrophenyl)methylidene]imidazolidine-2,4-dione CAS No. 109133-81-5

5-[(2,3-Dimethyl-6-nitrophenyl)methylidene]imidazolidine-2,4-dione

Cat. No.: B8632246
CAS No.: 109133-81-5
M. Wt: 261.23 g/mol
InChI Key: XHSCTCAIAUBTGK-UHFFFAOYSA-N
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Description

5-[(2,3-Dimethyl-6-nitrophenyl)methylidene]imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C12H11N3O4 and its molecular weight is 261.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

109133-81-5

Molecular Formula

C12H11N3O4

Molecular Weight

261.23 g/mol

IUPAC Name

5-[(2,3-dimethyl-6-nitrophenyl)methylidene]imidazolidine-2,4-dione

InChI

InChI=1S/C12H11N3O4/c1-6-3-4-10(15(18)19)8(7(6)2)5-9-11(16)14-12(17)13-9/h3-5H,1-2H3,(H2,13,14,16,17)

InChI Key

XHSCTCAIAUBTGK-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(C=C1)[N+](=O)[O-])C=C2C(=O)NC(=O)N2)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Sodium (0.41 g, 0.018 g atom) was dissolved in ethanol (40 mL) and diethyl 2,4-dioxoimidazolidine-5-phosphonate (4.21 g, 18 mmol) added. After 5 minutes, 2,3-dimethyl-6-nitrobenzaldehyde (2.66 g, 15 mmol) was added in one portion and the mixture stirred at room temperature for 90 minutes. The mixture was diluted with water, filtered and the solid washed with water and air dried gave 5-[(2,3-dimethyl-6-nitrophenyl)methylene]-2,4-imidazolidinedione as a single geometrical isomer (3.35 g, 86%). Analytical sample prepared by crystallization from methanol had m.p. 293°-295° C.
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